Cas no 1353965-79-3 (2-[3-(methoxymethyl)pyrrolidin-1-yl]acetic acid)

2-[3-(Methoxymethyl)pyrrolidin-1-yl]acetic acid is a versatile pyrrolidine-based carboxylic acid derivative with potential applications in pharmaceutical synthesis and organic chemistry. Its structure combines a pyrrolidine ring with a methoxymethyl substituent and an acetic acid moiety, offering a balanced mix of reactivity and stability. The compound's functional groups make it a useful intermediate for modifying physicochemical properties or introducing chiral centers in drug development. Its methoxymethyl group enhances solubility, while the carboxylic acid enables further derivatization through amidation or esterification. This compound may serve as a building block for bioactive molecules, particularly in designing peptidomimetics or small-molecule therapeutics. Proper handling requires standard laboratory precautions for carboxylic acids and amine-containing compounds.
2-[3-(methoxymethyl)pyrrolidin-1-yl]acetic acid structure
1353965-79-3 structure
Product Name:2-[3-(methoxymethyl)pyrrolidin-1-yl]acetic acid
CAS No:1353965-79-3
MF:C8H15NO3
MW:173.209602594376
CID:2158360
Update Time:2025-10-23

2-[3-(methoxymethyl)pyrrolidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Methoxymethyl-pyrrolidin-1-yl)-acetic acid
    • 2-(3-(Methoxymethyl)pyrrolidin-1-yl)acetic acid
    • 2-[3-(methoxymethyl)pyrrolidin-1-yl]acetic acid
    • AM93484
    • (3-Methoxymethylpyrrolidin-1-yl)acetic acid
    • Inchi: 1S/C8H15NO3/c1-12-6-7-2-3-9(4-7)5-8(10)11/h7H,2-6H2,1H3,(H,10,11)
    • InChI Key: VGQPFDICEPFSME-UHFFFAOYSA-N
    • SMILES: O(C)CC1CN(CC(=O)O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Topological Polar Surface Area: 49.8

2-[3-(methoxymethyl)pyrrolidin-1-yl]acetic acid Pricemore >>

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